Cas no 104909-82-2 (BUTOXYNOL-5 CARBOXYLIC ACID)

• Product Name: BUTOXYNOL-5 CARBOXYLIC ACID
• CAS No: 104909-82-2
• MF: C₁₄H₂₄O₆
• MW: 288.336765289307
• CID: 126537
• Update Time: 2026-05-14

BUTOXYNOL-5 CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• BUTOXYNOL-5 CARBOXYLIC ACID
• 4-tert-butylphenol,ethane-1,2-diol,2-hydroxyacetic acid

• MDL： MFCD00802300
• Inchi： InChI=1S/C10H14O.C2H4O3.C2H6O2/c1-10(2,3)8-4-6-9(11)7-5-8;3-1-2(4)5;3-1-2-4/h4-7,11H,1-3H3;3H,1H2,(H,4,5);3-4H,1-2H2
• InChI Key： OAGSUPHYBVNDLY-UHFFFAOYSA-N
• SMILES： OCCO.OCC(=O)O.OC1C=CC(C(C)(C)C)=CC=1

Computed Properties

• Exact Mass: 288.15732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.12 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.49(lit.)
• PSA: 118.22
• LogP: 0.72400
• Solubility: Not determined

BUTOXYNOL-5 CARBOXYLIC ACID Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/38